Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Omipalisib gene expression profile RNA-seq
validation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Omipalisib

CAS No.: 1086062-66-9

Cat. No.: S548408

Omipalisib's Mechanism and Key Signaling Pathways

Omipalisib (GSK2126458) is a potent, selective, and reversible ATP-competitive inhibitor. Its primary

targets and mechanism of action are summarized below [1] [2].

Target Profile of Omipalisib

Target Category Specific Targets
PI3K Isoforms p110a, p110p3, p110y, p1100d [3] [1]
mTOR Complexes MTORC1 and mTORC2 [3] [1]

The diagram below illustrates the signaling pathways targeted by Omipalisib and the consequential effects

on gene expression that can be measured by RNA-seq.
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Experimental Protocols for RNA-seq Validation

The table below outlines the core methodology for using RNA-seq to investigate Omipalisib's effects,

synthesized from a study on Esophageal Squamous Cell Carcinoma (ESCC) [1].
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RNA-seq Workflow for Profiling Omipalisib Response

Protocol Step Key Details from ESCC Study [1]

1. Cell Treatment Treat cells (e.g., KYSE150 line) with vehicle (DMSO) or 1 uM Omipalisib for
8 hours.

2. RNA Extraction Harvest cells by trypsinization. Isolate total RNA.

3. Library Prep & Send RNA samples for sequencing (e.g., BGlI Genomics). Align clean reads

Sequencing to a reference genome (e.g., GRCh38).

4. Data Analysis Calculate gene expression levels (e.g., FPKM). Identify DEGs with fold

change =2 and adjusted p-value <0.001.

5. Bioinformatics Perform Gene Set Enrichment Analysis (GSEA) and KEGG pathway
Validation enrichment analysis on DEGs.

Supporting Functional Data from Other Assays

While a full RNA-seq profile was not located, other experiments strongly support its impact on cancer cell

proliferation and survival. The table below shows quantitative data from an ESCC study [1].

Functional Effects of Omipalisib in ESCC Models

Assay Type Cell Line | Model Key Finding / Measurement
Cell Viability (MTT) Panel of ESCC cell Dose-dependent reduction; EC50 values
lines calculated.
Clone Formation ESCC cell lines Significant reduction in colonies after 72h
treatment.
Cell Cycle (Flow ESCC cell lines Induced GO/G1 phase arrest at 24h (20-160 nM
Cytometry) doses).

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s548408?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7450785/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7450785/
https://www.smolecule.com/products/s548408?utm_src=pdf-body
https://www.smolecule.com/products/s548408?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Assay Type Cell Line | Model Key Finding | Measurement
Apoptosis (Flow ESCC cell lines Increased apoptosis after 72h treatment with 160
Cytometry) nM.
In Vivo Tumor Growth Mouse xenograft Significant suppression of tumor growth.
model

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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